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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255 Get Quote

CAS Number: 1793-90-4

This technical guide provides an in-depth overview of Allyltriethylgermane, a versatile

organogermanium compound with emerging applications in organic synthesis. This document

is intended for researchers, scientists, and drug development professionals, offering a

summary of its properties, synthesis, and reactivity, with a focus on its utility in the formation of

carbon-carbon bonds.

Chemical and Physical Properties
Allyltriethylgermane is a colorless liquid characterized by the presence of an allyl group and

three ethyl groups attached to a central germanium atom. Its key physical and chemical

properties are summarized in the tables below for easy reference.

Table 1: General Properties
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Property Value Reference

CAS Number 1793-90-4 [1]

Molecular Formula C₉H₂₀Ge [1]

Molecular Weight 200.86 g/mol [1]

IUPAC Name triethyl(prop-2-en-1-yl)germane [1]

Synonyms
Allyltriethylgermanium,

Triethylallylgermane

Table 2: Physical Properties
Property Value

Appearance Colorless liquid

Boiling Point 168-170 °C

Density 1.018 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.457

Table 3: Computational Data
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Property Value Reference

XLogP3 3.2

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
0 [1]

Rotatable Bond Count 5 [1]

Exact Mass 202.077678 g/mol [1]

Monoisotopic Mass 202.077678 g/mol [1]

Topological Polar Surface Area 0 Å²

Heavy Atom Count 10

Complexity 84.6 [1]

Synthesis of Allyltriethylgermane
While a specific, detailed experimental protocol for the synthesis of Allyltriethylgermane is not

readily available in the reviewed literature, the general synthesis of tetraalkylgermanes is well-

established. These compounds are typically prepared via the reaction of a germanium

tetrahalide, most commonly germanium tetrachloride (GeCl₄), with a suitable organometallic

nucleophile, such as a Grignard reagent or an organolithium species.

General Synthetic Approach:

The synthesis would likely involve the reaction of triethylgermanium halide (e.g.,

triethylgermanium bromide) with an allyl Grignard reagent (allylmagnesium bromide).

Et₃Ge-Br + CH₂=CHCH₂MgBr → Et₃Ge-CH₂CH=CH₂ + MgBr₂

Alternatively, the reaction of germanium tetrachloride with a stoichiometric amount of

ethylmagnesium bromide followed by reaction with allylmagnesium bromide could be

employed. Careful control of stoichiometry would be crucial to achieve the desired product.
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Reactivity and Applications in Organic Synthesis
Organogermanium compounds, including Allyltriethylgermane, are gaining attention in

organic synthesis due to their unique reactivity, which is often intermediate between that of

organosilanes and organostannanes.[2] Allyltriethylgermane serves as an effective allylating

agent, capable of transferring the allyl group to various electrophiles.

Chemoselective Allylation of Aldimines
A notable application of Allyltriethylgermane is in the chemoselective allylation of aldimines in

the presence of aldehydes. This reaction, promoted by a combination of boron trifluoride

etherate (BF₃•OEt₂) and acetic acid (AcOH), affords homoallylic amines in high yields.[3] This

selectivity is particularly valuable in complex molecule synthesis where differentiation between

carbonyl and imine functionalities is required.

Experimental Protocol: General Procedure for the Chemoselective Allylation of Aldimines[3]

To a solution of the aldimine (1.0 mmol) in a suitable anhydrous solvent (e.g.,

dichloromethane) is added Allyltriethylgermane (1.2 mmol).

The mixture is cooled to a specified temperature (e.g., -78 °C).

Boron trifluoride etherate (BF₃•OEt₂) (1.2 mmol) and acetic acid (AcOH) (1.2 mmol) are

added sequentially.

The reaction is stirred at the same temperature until completion, as monitored by thin-layer

chromatography (TLC).

The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired

homoallylic amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b154255?utm_src=pdf-body
https://www.researchgate.net/publication/394546632_Recently_developed_organogermanium_iv_compounds_as_drug_candidates_and_synthetic_tools_in_drug_discovery
https://www.benchchem.com/product/b154255?utm_src=pdf-body
https://www.benchchem.com/product/b154255?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1999/cc/a907538k
https://pubs.rsc.org/en/content/articlelanding/1999/cc/a907538k
https://www.benchchem.com/product/b154255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the experimental workflow for this chemoselective allylation.

Caption: Workflow for the chemoselective allylation of aldimines using Allyltriethylgermane.

Role in Drug Development and Medicinal Chemistry
While the direct application of Allyltriethylgermane in drug development is not extensively

documented, organogermanium compounds, in general, have been investigated for their

potential therapeutic properties.[2] The ability of Allyltriethylgermane to facilitate the

stereoselective synthesis of complex molecules containing amine functionalities is of significant

interest to medicinal chemists. Homoallylic amines are important structural motifs found in

numerous biologically active compounds and natural products.

The development of novel, selective, and efficient methods for the synthesis of these

structures, such as the allylation reaction described above, can accelerate the drug discovery

process by enabling the rapid generation of diverse molecular libraries for biological screening.

The unique reactivity profile of organogermanes may offer advantages over other

organometallic reagents in terms of functional group tolerance and stereoselectivity, making

them valuable tools in the synthesis of complex drug candidates.

The following diagram illustrates a conceptual relationship between Allyltriethylgermane's

reactivity and its potential contribution to the drug discovery pipeline.

Caption: Conceptual pathway from Allyltriethylgermane to potential drug candidates.

Safety and Handling
Allyltriethylgermane should be handled by trained personnel in a well-ventilated chemical

fume hood. It is a flammable liquid and vapor. Appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn. For detailed safety

information, consult the Safety Data Sheet (SDS) from the supplier.

Conclusion
Allyltriethylgermane is a valuable reagent in organic synthesis, particularly for the

stereoselective allylation of imines. Its unique reactivity and chemoselectivity offer advantages

in the synthesis of complex molecules, including those with potential biological activity. Further
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research into the applications of this and other organogermanium compounds is likely to

uncover new and powerful synthetic methodologies relevant to the pharmaceutical and

chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organogermanium chemistry - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. Chemoselective allylation of aldimine with allyltriethylgermane by the combined use of
BF3•OEt2 and AcOH - Chemical Communications (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Allyltriethylgermane: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154255#allyltriethylgermane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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